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Compound of Interest

Compound Name: 3-Nitrophenol

Cat. No.: B1666305

For researchers, scientists, and professionals engaged in drug development, a comprehensive
understanding of the fundamental physicochemical properties of chemical compounds is
paramount. This technical guide provides a detailed examination of the molecular structure and
molecular weight of 3-Nitrophenol, a key intermediate in various synthetic processes. All
guantitative data is presented in structured tables for ease of reference and comparison.

Molecular Formula and Weight

The molecular formula for 3-Nitrophenol is CeHsNOs.[1][2][3][4][5][6][7][8][9] The molecular
weight is a critical parameter in experimental design and analysis, derived from the sum of the
atomic weights of its constituent atoms. The table below summarizes the standard atomic
weights of the elements present in 3-Nitrophenol.

Standard Atomic

Element Symbol uantit
y Q g Weight (amu)
Carbon C 6 12.011[10][11][12]
Hydrogen H 5 1.008[13][14][15][16]
Nitrogen N 1 14.007[17][18][19][20]
15.999[21][22][23][24
Oxygen o 3 [21][22][23][24]

[25]
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The calculated molecular weight of 3-Nitrophenol, based on these atomic weights, is 139.11
g/mol .[3][5][6][7] This value is consistent with figures cited in various chemical databases and
supplier specifications.[3][4][5][6][7]

Molecular Structure

The structural arrangement of atoms within a molecule dictates its chemical properties and
reactivity. 3-Nitrophenol consists of a benzene ring substituted with a hydroxyl group (-OH)
and a nitro group (-NO3) at positions 1 and 3, respectively. This substitution pattern is also
referred to as the meta position.

To visually represent this structure, a diagram has been generated using the Graphviz DOT
language, adhering to the specified formatting requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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